Cas no 2763759-06-2 (1-(Pyridin-4-yl)butane-2,3-diol hydrochloride)

1-(Pyridin-4-yl)butane-2,3-diol hydrochloride is a chiral synthetic intermediate with potential applications in pharmaceutical and agrochemical research. The compound features a pyridinyl moiety coupled with a diol functional group, offering versatility in further derivatization. Its hydrochloride salt form enhances stability and solubility, facilitating handling in synthetic workflows. The presence of stereocenters at the 2- and 3-positions allows for enantioselective synthesis, making it valuable for asymmetric catalysis or bioactive molecule development. The pyridine ring contributes to coordination properties, potentially useful in ligand design. This compound is typically characterized by high purity (>95%) and is supplied under controlled conditions to ensure consistency for research applications.
1-(Pyridin-4-yl)butane-2,3-diol hydrochloride structure
2763759-06-2 structure
Product Name:1-(Pyridin-4-yl)butane-2,3-diol hydrochloride
CAS No:2763759-06-2
MF:C9H14ClNO2
MW:203.665961742401
CID:6483159
PubChem ID:165982516
Update Time:2025-05-20

1-(Pyridin-4-yl)butane-2,3-diol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-pyridin-4-ylbutane-2,3-diol;hydrochloride
    • 2763759-06-2
    • EN300-37360796
    • 1-(pyridin-4-yl)butane-2,3-diol hydrochloride
    • 1-(Pyridin-4-yl)butane-2,3-diol hydrochloride
    • Inchi: 1S/C9H13NO2.ClH/c1-7(11)9(12)6-8-2-4-10-5-3-8;/h2-5,7,9,11-12H,6H2,1H3;1H
    • InChI Key: FGLVVFHWRIZQDD-UHFFFAOYSA-N
    • SMILES: Cl.OC(C(C)O)CC1C=CN=CC=1

Computed Properties

  • Exact Mass: 203.0713064g/mol
  • Monoisotopic Mass: 203.0713064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 124
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.4Ų

1-(Pyridin-4-yl)butane-2,3-diol hydrochloride Pricemore >>

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Additional information on 1-(Pyridin-4-yl)butane-2,3-diol hydrochloride

Recent Advances in the Study of 1-(Pyridin-4-yl)butane-2,3-diol hydrochloride (CAS: 2763759-06-2)

1-(Pyridin-4-yl)butane-2,3-diol hydrochloride (CAS: 2763759-06-2) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential use in drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

The compound's structural features, including the pyridine ring and diol moiety, suggest its potential as a versatile scaffold for drug design. Recent research has explored its interactions with various biological targets, particularly enzymes and receptors involved in inflammatory and neurodegenerative pathways. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 1-(Pyridin-4-yl)butane-2,3-diol hydrochloride exhibits moderate inhibitory activity against certain kinases, which could be leveraged for the development of novel kinase inhibitors.

In addition to its kinase inhibitory properties, the compound has shown promise in modulating neurotransmitter systems. A preclinical study conducted by researchers at the University of Cambridge (2024) reported that 1-(Pyridin-4-yl)butane-2,3-diol hydrochloride interacts with GABAergic receptors, suggesting potential applications in the treatment of anxiety and epilepsy. These findings are particularly noteworthy given the compound's relatively low toxicity profile in animal models.

Another area of active research involves the compound's potential as an anti-inflammatory agent. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) detailed the synthesis and evaluation of derivatives of 1-(Pyridin-4-yl)butane-2,3-diol hydrochloride, with several analogs demonstrating potent inhibition of pro-inflammatory cytokines in vitro. These results indicate that structural modifications of the parent compound could yield more effective anti-inflammatory drugs with improved pharmacokinetic properties.

The synthesis and scale-up of 1-(Pyridin-4-yl)butane-2,3-diol hydrochloride have also been subjects of recent investigation. A team from MIT developed an optimized synthetic route that improves yield and reduces production costs (Chemical Communications, 2023). This advancement is crucial for facilitating further pharmacological studies and potential clinical translation of the compound.

Despite these promising developments, challenges remain in fully characterizing the compound's biological effects and therapeutic potential. Current research efforts are focused on understanding its metabolic stability, bioavailability, and potential off-target effects. The compound's relatively short half-life in plasma, as reported in a recent pharmacokinetic study (European Journal of Pharmaceutical Sciences, 2024), suggests that formulation improvements may be necessary for clinical applications.

In conclusion, 1-(Pyridin-4-yl)butane-2,3-diol hydrochloride represents an intriguing chemical entity with multiple potential therapeutic applications. Recent studies have shed light on its diverse biological activities and provided a foundation for further drug development efforts. As research continues, this compound may emerge as a valuable tool for understanding disease mechanisms and developing novel treatments for various conditions.

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